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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769

An In-depth Technical Guide to C.I. Acid Yellow
42

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Yellow 42, also known by its Colour Index number 22910, is a synthetic dye
belonging to the disazo class of compounds. It is widely utilized in the textile industry for dyeing
protein fibers such as wool and silk, as well as synthetic polyamides like nylon. Its popularity
stems from its vibrant yellow hue, good solubility in water, and effective dyeing properties. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, synthesis, and applications of C.l. Acid Yellow 42, tailored for a scientific audience.

Chemical Structure and Identification

C.l. Acid Yellow 42 is a sodium salt of a complex aromatic sulfonic acid. Its chemical identity is
well-defined by various nomenclature and registry systems.

Systematic Name: disodium 4,4'-bis[(E)-(3-methyl-5-ox0-1-phenyl-4,5-dihydro-1H-pyrazol-4-
yhdiazenyl][1,1'-biphenyl]-2,2'-disulfonate[1]

CAS Registry Number: 6375-55-9[2]
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Molecular Formula: C32H24NsNa20sS2[2]
Molecular Weight: 758.69 g/mol [2]

Below is a diagram illustrating the chemical structure of C.I. Acid Yellow 42.

Click to download full resolution via product page
Caption: Chemical structure of C.I. Acid Yellow 42.

Physicochemical Properties

A summary of the key physicochemical properties of C.I. Acid Yellow 42 is presented in the
table below for easy reference.
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Property Value Reference
Physical State Bright yellow powder [3]
Molecular Weight 758.69 g/mol [2]

Density 1.617 g/cm3 (at 20 °C) N/A
Solubility

In Water 17.27 g/L (at 20 °C) N/A

In Ethanol Soluble (lemon yellow solution)  [3]

In Acetone Slightly soluble [3]

Melting Point Not available

Boiling Point Not available

Spectroscopic Data

Detailed spectroscopic data for C.I. Acid Yellow 42 is crucial for its identification and
characterization. While comprehensive peer-reviewed spectral analyses are not readily
available in the public domain, typical spectral characteristics for disazo dyes containing
pyrazolone moieties can be inferred.

o UV-Visible Spectroscopy: The UV-Vis spectrum in an agueous solution is expected to show a
major absorption band in the visible region, responsible for its yellow color. The position of
the maximum absorption wavelength (Amax) is influenced by the solvent and pH.

e Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
corresponding to its functional groups. Key expected peaks include those for S=0 stretching
from the sulfonate groups, N=N stretching of the azo groups, C=0 stretching from the
pyrazolone rings, and various aromatic C-H and C=C stretching vibrations.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would
provide detailed information about the chemical environment of the hydrogen and carbon
atoms in the molecule, confirming the complex aromatic and heterocyclic structure.
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Synthesis

The synthesis of C.lI. Acid Yellow 42 involves a two-step diazotization and coupling reaction.
Manufacturing Process Outline:

» Diazotization: The process begins with the bis-diazotization of 4,4'-diaminostilbene-2,2'-
disulfonic acid. This is typically carried out in an acidic medium with sodium nitrite at low
temperatures to form a stable tetraazonium salt.

o Coupling: The resulting tetraazonium salt is then coupled with two equivalents of 3-methyl-1-
phenyl-5-pyrazolone. This electrophilic substitution reaction occurs at the active methylene
group of the pyrazolone ring, leading to the formation of the disazo dye.
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Click to download full resolution via product page
Caption: Synthesis workflow for C.I. Acid Yellow 42.
Experimental Protocol (General):

A detailed, validated experimental protocol for the synthesis of C.I. Acid Yellow 42 is not
publicly available. However, a general procedure based on the known chemistry of azo dye
synthesis would involve the slow addition of a cold solution of sodium nitrite to a cold, acidic
suspension of 4,4'-diaminostilbene-2,2'-disulfonic acid. The resulting tetraazonium salt solution
would then be slowly added to a basic solution of 3-methyl-1-phenyl-5-pyrazolone, maintaining
a low temperature to control the coupling reaction. The final product would be precipitated,
filtered, washed, and dried.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/product/b12374769?utm_src=pdf-body-img
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications and Experimental Protocols

C.l. Acid Yellow 42 is primarily used for dyeing protein and polyamide fibers. The application

process typically involves an acidic dyebath to promote the electrostatic interaction between

the anionic dye molecules and the cationic sites on the fibers.

Dyeing of Wool

Experimental Protocol:

Scouring: The wool material is first scoured to remove any impurities by washing with a non-
ionic detergent.

Dye Bath Preparation: A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 40:1).
The required amount of C.I. Acid Yellow 42 (e.g., 1-3% on weight of fiber), a leveling agent,
and an acid (e.g., acetic acid or formic acid) to achieve a pH of 4.5-5.5 are added.

Dyeing Process: The scoured wool is introduced into the dyebath at a low temperature (e.g.,
40°C). The temperature is gradually raised to the boil (98-100°C) over 30-45 minutes and
maintained for 45-60 minutes with gentle agitation.

Rinsing and Drying: After dyeing, the material is rinsed thoroughly with warm and then cold
water and dried.

Dyeing of Silk

Experimental Protocol:

Degumming: Raw silk is degummed to remove sericin by treating it with a mild alkaline soap
solution.

Dye Bath Preparation: A dyebath is prepared similarly to that for wool, often with the addition
of Glauber's salt as a leveling agent. The pH is typically adjusted to a slightly acidic range.[4]

Dyeing Process: The silk is introduced into the dyebath at a low temperature, and the
temperature is gradually raised to 85-90°C and held for 45-60 minutes.[4]

Rinsing and Drying: The dyed silk is rinsed thoroughly and dried away from direct sunlight.
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Dyeing of Nylon

Experimental Protocol:
Scouring: The nylon fabric is scoured to remove any finishes or oils.
Dye Bath Preparation: An acidic dyebath is prepared, similar to that for wool.

Dyeing Process: The dyeing is typically carried out at a temperature near the boil for 30-60
minutes.[5][6] The pH control is crucial for achieving level dyeing and good exhaustion of the
dye.[6]

Rinsing and Drying: The dyed nylon is rinsed and dried.

Toxicology and Safety

The safety of C.I. Acid Yellow 42 is an important consideration for its handling and application.
Human Health:

Acute Toxicity: Safety data sheets indicate that C.I. Acid Yellow 42 is harmful if swallowed
and may cause skin irritation.[7] Specific LD50 (oral, dermal) and LC50 (inhalation) values
are not readily available in public literature.[7][8]

Irritation: It may cause eye and skin irritation upon contact.[7]
Sensitization: There is a potential for allergic skin reaction (sensitization).[8]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no conclusive data
available to classify C.l. Acid Yellow 42 as a carcinogen, mutagen, or reproductive toxin.[7]

[8]
Environmental Fate:

» Ecotoxicity: Specific ecotoxicity data (e.g., LC50 for aquatic organisms) for C.I. Acid Yellow
42 is not widely reported.[9] As with many synthetic dyes, its release into the environment
should be minimized.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.wikihow.com/Dye-Nylon
https://m.youtube.com/watch?v=3IQ_JYB-kbk
https://m.youtube.com/watch?v=3IQ_JYB-kbk
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170313/14893962779353834.pdf
https://www.cncolorchem.com/upLoad/file/20170313/14893962779353834.pdf
https://www.chemicalbook.com/msds/acid-yellow-42.htm
https://www.cncolorchem.com/upLoad/file/20170313/14893962779353834.pdf
https://www.chemicalbook.com/msds/acid-yellow-42.htm
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.cncolorchem.com/upLoad/file/20170313/14893962779353834.pdf
https://www.chemicalbook.com/msds/acid-yellow-42.htm
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/product/b12374769?utm_src=pdf-body
https://www.benchchem.com/pdf/Ecotoxicity_Profile_of_Acid_Yellow_232_and_Its_Alternatives_A_Comparative_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Persistence and Degradability: Information on the biodegradability of C.I. Acid Yellow 42 is
limited. Azo dyes, in general, can be persistent in the environment and may require specific
treatment methods for their removal from wastewater.

Handling and Storage:

o Personal Protective Equipment (PPE): When handling the powdered dye, it is essential to
use appropriate PPE, including safety goggles, gloves, and a dust mask, to avoid contact
and inhalation.

o Storage: The dye should be stored in a cool, dry, well-ventilated area in a tightly sealed
container.

Conclusion

C.l. Acid Yellow 42 is a chemically well-defined and industrially significant disazo dye. Its utility
in dyeing protein and polyamide fibers is well-established. This guide has provided a detailed
overview of its chemical structure, physicochemical properties, synthesis, and application
protocols. While there is a need for more publicly available, in-depth spectroscopic and
toxicological data, the information presented here serves as a valuable resource for
researchers, scientists, and professionals in related fields. Further research into the detailed
reaction kinetics, spectral properties, and a comprehensive toxicological profile would be
beneficial for a more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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